Cas no 2137579-26-9 ({[5-(1-Ethoxyethenyl)-2-methoxyphenyl]methyl}(propyl)amine)

• Product Name: {[5-(1-Ethoxyethenyl)-2-methoxyphenyl]methyl}(propyl)amine
• CAS No: 2137579-26-9
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• CID: 5958131
• PubChem ID: 165477435
• Update Time: 2025-07-09

{[5-(1-Ethoxyethenyl)-2-methoxyphenyl]methyl}(propyl)amine Chemical and Physical Properties

Names and Identifiers

• {[5-(1-ethoxyethenyl)-2-methoxyphenyl]methyl}(propyl)amine
• EN300-803286
• 2137579-26-9
• {[5-(1-Ethoxyethenyl)-2-methoxyphenyl]methyl}(propyl)amine

• Inchi： 1S/C15H23NO2/c1-5-9-16-11-14-10-13(12(3)18-6-2)7-8-15(14)17-4/h7-8,10,16H,3,5-6,9,11H2,1-2,4H3
• InChI Key： BFWHJCZRMATQFS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=C)OCC)=CC=1CNCCC

Computed Properties

• Exact Mass: 249.172878976g/mol
• Monoisotopic Mass: 249.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30.5Ų

Additional information on {[5-(1-Ethoxyethenyl)-2-methoxyphenyl]methyl}(propyl)amine

Compound CAS No: 2137579-26-9 - {[5-(1-Ethoxyethenyl)-2-methoxyphenyl]methyl}(propyl)amine

The compound with CAS number 2137579-26-9, named {[5-(1-Ethoxyethenyl)-2-methoxyphenyl]methyl}(propyl)amine, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including an ethoxyethenyl group, a methoxyphenyl group, and a propylamine moiety, which contribute to its versatile chemical properties and potential applications.

Key Features and Structure

The molecular structure of this compound is notable for its aromatic ring system, which is substituted with both methoxy and ethoxyethenyl groups. The methoxy group (-OCH3) is attached at the 2-position of the phenyl ring, while the ethoxyethenyl group (-OCH2CH=CH-) is located at the 5-position. This arrangement creates a steric environment that can influence the compound's reactivity and biological activity. The propylamine group (-CH2CH2CH3-NH-) is attached to the methyl group (-CH3) that is directly connected to the phenyl ring, further enhancing the compound's functional diversity.

Synthesis and Chemical Properties

The synthesis of {[5-(1-Ethoxyethenyl)-2-methoxyphenyl]methyl}(propyl)amine involves a series of carefully controlled reactions, including nucleophilic substitutions, alkylation, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules, reducing production costs and improving yields. The compound exhibits a high degree of stability under normal conditions, making it suitable for various chemical transformations and applications.

Biological Activity and Applications

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery programs targeting various therapeutic areas. Its unique structure allows for interactions with multiple biological targets, including enzymes, receptors, and ion channels. For instance, research has shown that this compound exhibits moderate inhibitory activity against certain kinases involved in cancer cell proliferation.

In addition to its pharmacological applications, this compound has also found use in materials science as a precursor for advanced polymers and materials with tailored properties. Its ability to undergo various polymerization reactions makes it a valuable building block in the development of high-performance materials.

Latest Research Findings

Emerging research has focused on optimizing the synthesis of this compound to enhance its bioavailability and pharmacokinetic properties. Scientists have explored various strategies, including stereochemical modifications and prodrug designs, to improve its therapeutic efficacy while minimizing adverse effects.

Furthermore, computational chemistry techniques have been employed to predict the binding affinities of this compound with various biological targets. These studies provide valuable insights into its mechanism of action and guide further optimization efforts.

Conclusion

The compound CAS No: 2137579-26-9 - {[5-(1-Ethoxyethenyl)-2-methoxyphenyl]methyl}(propyl)amine represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with diverse applications. Its unique structure, coupled with recent advancements in synthesis and biological evaluation methods, positions it as a promising candidate for future innovations in drug discovery and materials science.